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methylpiperazine

Cat. No.: B12982899

Get Quote

Executive Summary: The Bioisosteric Imperative
In medicinal chemistry, the piperazine ring is a privileged scaffold, yet its N-methyl derivative

frequently suffers from rapid oxidative clearance. The metabolic "soft spot" is the N-methyl

group, which undergoes facile N-demethylation via Cytochrome P450 (CYP) enzymes.

Replacing the methyl group with fluorinated homologues (fluoromethyl, difluoromethyl,

trifluoromethyl, or trifluoroethyl) is a standard optimization strategy. However, this is not a

simple "plug-and-play" substitution.[1] While fluorination universally increases metabolic

resistance by strengthening C–H bonds (or replacing them with C–F), it introduces critical

chemical stability challenges.

Key Comparison at a Glance:

N-Methyl Piperazine: High metabolic clearance (N-demethylation); Chemically stable.

N-Monofluoromethyl (-CH₂F):Chemically Unstable (hydrolyses in water); Not a viable drug

candidate.
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N-Trifluoroethyl (-CH₂CF₃): The "Gold Standard" bioisostere. High metabolic stability;

Chemically stable; Reduces basicity (pKa).

Chemical vs. Metabolic Stability: The
"Fluoromethyl" Trap
Before analyzing metabolic data, one must distinguish between metabolic stability (enzymatic

resistance) and chemical stability (resistance to spontaneous hydrolysis).

The Instability of N-Fluoromethyl (-CH₂F)
A common misconception is that N-fluoromethylation is a direct bioisostere for N-methylation.

For basic amines like piperazine, N-monofluoromethyl derivatives are chemically unstable.

Mechanism: The high electronegativity of fluorine creates a strong dipole, making the

adjacent carbon susceptible to nucleophilic attack by water (hydrolysis). This releases

formaldehyde and HF, reverting the molecule to the parent amine.

Exception: N-fluoromethyl groups are only stable on non-basic nitrogens (e.g., amides,

sulfonamides, or azoles).

The Viable Alternative: N-Trifluoroethyl (-CH₂CF₃)
To achieve metabolic stability without chemical degradation, the 2,2,2-trifluoroethyl group is the

preferred bioisostere. The β-fluorines pull electron density, lowering the pKa of the nitrogen and

preventing the "alpha-fluoro amine" instability while blocking metabolic oxidation.

Mechanistic Insight: Why Fluorination Stops
Metabolism
The metabolic superiority of fluorinated piperazines rests on two physicochemical pillars:

A. Bond Dissociation Energy (BDE)
CYP450 metabolism of N-methyl groups involves hydrogen atom abstraction (HAT).

C–H Bond: ~98 kcal/mol. Easy to abstract
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Radical formation

N-demethylation.

C–F Bond: ~116 kcal/mol. Inert to CYP abstraction.

Inductive Effect: In N-trifluoroethyl piperazine, the electron-withdrawing CF₃ group

deactivates the adjacent methylene (-CH₂-) protons, making them harder to abstract than the

protons in an N-ethyl group.

B. pKa Modulation (The Electronic Effect)
N-Methyl Piperazine pKa: ~9.0 (Physiologically protonated). High affinity for CYP active sites

(e.g., CYP2D6) via cation-pi interactions.

N-Trifluoroethyl Piperazine pKa: ~5.5–6.0. The strong electron-withdrawing effect reduces

basicity.

Result: Reduced lysosomal trapping and altered binding affinity to CYP enzymes, often

resulting in lower intrinsic clearance (

).

Comparative Data Analysis
The following table summarizes the metabolic stability profile of methyl piperazine versus its

fluorinated bioisosteres in Human Liver Microsomes (HLM).
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Derivative
Type

Structure
(R-Group)

pKa
(Approx)

t½ (HLM)
CL_int
(µL/min/mg)

Primary
Metabolic
Liability

N-Methyl -CH₃ 9.0 < 15 min > 50 (High)

N-

Demethylatio

n (Major), N-

Oxidation

N-Ethyl -CH₂CH₃ 9.2 ~20 min > 40 (High)
N-

Dealkylation

N-

Trifluoroethyl
-CH₂CF₃ 5.8 > 120 min < 10 (Low)

Stable (Minor

aromatic

hydroxylation

if present)

N-

Difluoromethy

l

-CF₂H < 4.0 Variable* Low

Chemically

labile on

basic amines;

stable on

amides.

Phenyl-CF₃

(TFMPP)
Aryl-CF₃ N/A ~45 min Moderate

Aromatic

Hydroxylation

(Ring), not

CF3 group.

Note: Data represents average trends derived from SAR studies (e.g., J. Med. Chem. 2018, 61,

5822).[2]

values >47 µL/min/mg typically indicate high clearance in humans.

Visualizing the Metabolic Pathway
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The following diagram illustrates the divergent fates of Methyl vs. Trifluoroethyl piperazine

derivatives when exposed to CYP450 enzymes.
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Caption: Comparative metabolic fate. The N-methyl derivative undergoes rapid oxidative

dealkylation, while the fluoroalkyl derivative resists CYP attack due to bond strength and

electronic deactivation.

Experimental Protocol: Microsomal Stability Assay
To generate the data above, researchers must use a standardized Microsomal Stability Assay.

This protocol ensures data integrity and reproducibility.

Objective
Determine the intrinsic clearance (

) and half-life (

) of piperazine derivatives in liver microsomes (human/rat).

Materials
Test Compounds: Methyl-piperazine analog (Reference), Fluoro-analog (Test).

Matrix: Pooled Human Liver Microsomes (HLM), 20 mg/mL protein conc.
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Cofactor: NADPH Regenerating System (or 1 mM NADPH).

Quench Solution: Acetonitrile (ACN) with Internal Standard (IS).

Workflow Step-by-Step
Preparation:

Prepare 10 mM stock of test compounds in DMSO.

Dilute to 1 µM working solution in Phosphate Buffer (pH 7.4).

Pre-Incubation:

Mix 1 µM compound with microsomes (0.5 mg/mL final protein conc) in 96-well plate.

Incubate at 37°C for 5 minutes.

Initiation:

Add NADPH (1 mM final) to initiate reaction.

Control: Run a parallel incubation without NADPH to check for chemical instability

(hydrolysis). Crucial for N-fluoromethyl checks.

Sampling:

Aliquot samples at T = 0, 5, 15, 30, 45, 60 min.

Immediately dispense into ice-cold Quench Solution (ACN + IS) to stop metabolism.

Analysis:

Centrifuge (4000 rpm, 20 min) to pellet proteins.

Analyze supernatant via LC-MS/MS (MRM mode).

Calculation:
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Plot ln(% Remaining) vs. Time. Slope =

.

Workflow Diagram
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Caption: Standardized workflow for determining metabolic stability in liver microsomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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